5-(3-Chlorophenyl)isoxazole
Overview
Description
5-(3-Chlorophenyl)isoxazole is a chemical compound with the molecular formula C9H6ClNO. It has an average mass of 179.603 Da and a monoisotopic mass of 179.013794 Da .
Molecular Structure Analysis
The molecular structure of 5-(3-Chlorophenyl)isoxazole is characterized by a five-membered heterocyclic ring containing an oxygen atom and a nitrogen atom .Physical And Chemical Properties Analysis
5-(3-Chlorophenyl)isoxazole has a density of 1.3±0.1 g/cm3, a boiling point of 314.5±17.0 °C at 760 mmHg, and a flash point of 144.0±20.9 °C . It has a molar refractivity of 46.1±0.3 cm3, a polar surface area of 26 Å2, and a molar volume of 142.7±3.0 cm3 .Scientific Research Applications
Anticancer Activity
5-(3-Chlorophenyl)isoxazole: has been identified as a compound with potential anticancer properties. It is part of the isoxazole class of compounds, which are known to exhibit a range of biological activities, including anticancer effects . The presence of the isoxazole ring is significant in many drugs and is associated with the inhibition of various cancer cell lines. Research has shown that modifications to the isoxazole scaffold can lead to compounds with potent cytotoxicity against cancer cells .
HDAC Inhibition
Isoxazole derivatives, including 5-(3-Chlorophenyl)isoxazole , have been studied for their role as potential histone deacetylase (HDAC) inhibitors . HDAC inhibitors are a class of compounds that can modify gene expression and have therapeutic potential in treating a variety of diseases, including cancer and neurological disorders.
Anti-Inflammatory and Immunomodulating Properties
Isoxazole compounds have been reported to possess anti-inflammatory and immunomodulating activities . These properties make them valuable in the development of new treatments for inflammatory diseases and conditions involving immune dysregulation.
Antimicrobial and Antibacterial Effects
The isoxazole ring is a common feature in molecules with antimicrobial and antibacterial activities5-(3-Chlorophenyl)isoxazole and its derivatives could be used in the synthesis of new drugs aimed at combating bacterial infections .
Neuroprotective Effects
Isoxazole derivatives have shown promise in neuroprotection, which could be beneficial in treating neurodegenerative diseases. The chemical structure of 5-(3-Chlorophenyl)isoxazole may be leveraged to develop compounds that protect neuronal cells from damage .
Drug Discovery and Medicinal Chemistry
5-(3-Chlorophenyl)isoxazole: serves as a scaffold for the development of a wide range of drugs. Its versatility in medicinal chemistry stems from its ability to bind to various biological targets due to its chemical diversity. This makes it a valuable compound in the expansion of drug-like chemical space for new therapeutic agents .
Mechanism of Action
Target of Action
It binds to biological targets based on their chemical diversity .
Mode of Action
Isoxazole derivatives are known to exhibit various biological activities such as anticancer, antioxidant, antibacterial, and antimicrobial activity
Biochemical Pathways
Isoxazole derivatives are known to influence various biological pathways due to their diverse biological activities . The downstream effects of these pathways are subject to further investigation.
Result of Action
Isoxazole derivatives are known to exhibit various biological activities, suggesting that they may have significant molecular and cellular effects .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(3-chlorophenyl)-1,2-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO/c10-8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFYQBZOVTJXQDQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=CC=NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80682025 |
Source
|
| Record name | 5-(3-Chlorophenyl)-1,2-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80682025 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Chlorophenyl)isoxazole | |
CAS RN |
7064-34-8 |
Source
|
| Record name | 5-(3-Chlorophenyl)-1,2-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80682025 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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